Cas no 105652-75-3 (2-[2-(2-aminoethylamino)-5-nitrophenyl]sulfonylethanol)

• Product Name: 2-[2-(2-aminoethylamino)-5-nitrophenyl]sulfonylethanol
• CAS No: 105652-75-3
• MF: C₁₀H₁₅N₃O₅S
• MW: 289.3082010746
• CID: 1158875
• PubChem ID: 13628648
• Update Time: 2025-04-20

2-[2-(2-aminoethylamino)-5-nitrophenyl]sulfonylethanol Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-aminoethylamino)-5-nitrophenyl]sulfonylethanol
• SMPHMIJKBLNKAT-UHFFFAOYSA-N
• 2-beta-Aminoethylamino-5-nitrophenyl hydroxyethyl sulfone
• SCHEMBL9878203
• 2-{2-[(2-Aminoethyl)amino]-5-nitrobenzene-1-sulfonyl}ethan-1-ol
• 105652-75-3
• DTXSID80545409

• Inchi： 1S/C10H15N3O5S/c11-3-4-12-9-2-1-8(13(15)16)7-10(9)19(17,18)6-5-14/h1-2,7,12,14H,3-6,11H2
• InChI Key： SMPHMIJKBLNKAT-UHFFFAOYSA-N
• SMILES： S(CCO)(C1C=C(C=CC=1NCCN)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 289.07324176g/mol
• Monoisotopic Mass: 289.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 146.62000
• LogP: 2.10870